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Compound of Interest

4-Oxopiperidine-1-sulfonyl!
Compound Name:
chloride

Cat. No.: B13270526

Get Quote

Introduction: The Power of Orthogonal Scaffolds

In modern medicinal chemistry, the demand for Fsp3-rich scaffolds that offer multiple vectors for
diversification is critical. 4-Oxopiperidine-1-sulfonyl chloride (CAS: 1822788-67-9)
represents a high-value "linchpin” building block. It uniquely combines a highly reactive
electrophilic sulfonyl handle (for sulfonamide/sulfamide formation) with a versatile ketone
handle (for reductive amination, spirocyclization, or olefination).

This guide details the strategic application of this building block to generate diverse sulfamide-
linked piperidine libraries, a structural motif increasingly prevalent in inhibitors of GPCRs, ion
channels, and enzymes (e.g., nsP2 helicase inhibitors).

Key Chemical Attributes[1][2][3][4]1[5][6][71[8]1[9][10]
o Chemical Name: 4-Oxopiperidine-1-sulfonyl chloride[1][2][3]
e Functional Class: Cyclic Sulfamoyl Chloride

e CAS Number: 1822788-67-9[1]
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e Molecular Formula: CsHsCINOsS
» Reactivity Profile:
o Sulfonyl Chloride (
): Hard electrophile, highly reactive toward primary/secondary amines and alcohols.
o Ketone (

): Electrophilic center susceptible to nucleophilic addition, reductive amination, or
ketalization.

Strategic Workflow: The "Link-then-Grow" Approach

The utility of this building block lies in its stepwise orthogonality. The sulfonyl chloride is reacted
first (typically) to anchor the scaffold to a core pharmacophore, leaving the ketone intact for

late-stage diversification.

Workflow Visualization

The following diagram illustrates the divergent synthesis pathways available from this single

precursor.
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Figure 1: Divergent synthesis workflow utilizing the dual-reactivity of the 4-oxopiperidine

scaffold.
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Experimental Protocols
Protocol A: Synthesis of the Reagent (In-situ
Generation)

Note: While commercially available, in-situ generation ensures maximum activity as sulfamoyl
chlorides are moisture-sensitive.

Objective: Generate 4-oxopiperidine-1-sulfonyl chloride from 4-piperidone HCI.

Reagents:

4-Piperidone monohydrate hydrochloride (1.0 eq)

Sulfuryl chloride (

) (1.2 eq)

Triethylamine (TEA) or DIPEA (2.5 eq)

Dichloromethane (DCM), anhydrous

Procedure:

Setup: Flame-dry a round-bottom flask and purge with

. Add 4-piperidone HCI (10 mmol) and anhydrous DCM (50 mL).

o Base Addition: Cool to -20°C (ice/salt bath). Add TEA (25 mmol) dropwise over 15 min. The
amine salt will free-base and dissolve/suspend.

 Sulfonylation: Add sulfuryl chloride (12 mmol) dropwise via syringe pump or addition funnel
over 30 min. Caution: Exothermic; gas evolution (

) possible.

o Reaction: Stir at -20°C for 1 h, then warm to 0°C for 1 h.
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 Validation: Aliquot 50 pL into MeOH (quench). Analyze by LCMS. You should see the methyl
sulfamate adduct (

) or the hydrolyzed sulfonic acid.

o Workup (Optional): For immediate use, use the solution directly (Protocol B). To isolate,
wash rapidly with ice-cold 1M HCI, dry over

, and concentrate in vacuo at <30°C. Store at -20°C under Argon.

Protocol B: Scaffold Anchoring (Sulfamide Synthesis)

Objective: Couple the building block to a primary amine (
).
Mechanism: Nucleophilic substitution at the sulfur atom. The reaction is

-like.

Procedure:

Preparation: Dissolve the target amine (

, 1.0 eq) and TEA (1.5 eq) in anhydrous DCM (0.1 M). Cool to 0°C.[4]

» Addition: Add 4-oxopiperidine-1-sulfonyl chloride (1.1 eq) (dissolved in minimal DCM)
dropwise.

¢ Incubation: Warm to Room Temperature (RT) and stir for 2—4 hours.
o Monitoring: TLC (EtOAc/Hex) or LCMS. Look for the disappearance of the amine.
e Quench: Add saturated

solution.

« Isolation: Extract with DCM (3x). Wash organics with Brine.[4] Dry (

) and concentrate.[5]
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« Purification: Flash chromatography (typically 0-50% EtOAc in Hexanes). The product is a
stable 4-oxo-1-piperidinesulfonamide.

Protocol C: Late-Stage Diversification (Reductive
Amination)

Objective: Functionalize the ketone handle to create a tertiary amine library.

Procedure:

Imine Formation: Dissolve the ketone intermediate (from Protocol B) in DCE (1,2-
dichloroethane). Add the diversity amine (

, 1.2 eq) and Acetic Acid (1.0 eq). Stir at RT for 1 hour.

Reduction: Add Sodium Triacetoxyborohydride (

, 1.5 eq) in one portion.

Reaction: Stir at RT overnight (12—-16 h).

Workup: Quench with saturated

. Extract with DCM.

Result: A 1,4-disubstituted piperidine with a sulfamide linker.

Data Summary & Troubleshooting
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Parameter

Optimal Condition

Common Pitfall

Above 0°C leads to

Temperature (Step 1) -20°C to 0°C decomposition and
polymerization of the reagent.
Pyridine can sometimes form

Base Choice TEA or DIPEA stable acyl-pyridinium salts

that are hard to remove.

Stoichiometry

1.1 eq Sulfonyl Chloride

Excess chloride can lead to
bis-sulfonylation if the amine is

not hindered.

Water Tolerance

Strictly Anhydrous

Moisture hydrolyzes the -
SO2Cl to -SO3H (sulfonic

acid), which is inactive.

Stability Note

The sulfamoyl chloride moiety is less stable than a standard aryl sulfonyl chloride. It should be

used within 24 hours of generation or stored strictly at -20°C. If the reagent turns from

white/yellow solid to a dark oil, it has decomposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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